Cas no 88129-44-6 (4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide)

• Product Name: 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide
• CAS No: 88129-44-6
• MF: C₁₇H₂₁NO₅S₂
• MW: 383.482342481613
• CID: 644032
• Update Time: 2025-10-31

4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-[1-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-, (S)-
• 4-Methyl-N-[(1S)-1-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]benzenesulfonamide
• LBEJPVPWUVWGHM-HNNXBMFYSA-N
• Benzenesulfonamide, 4-methyl-N-[(1S)-1-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-
• 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide

• Inchi： 1S/C17H21NO5S2/c1-13-4-8-16(9-5-13)24(19,20)18-15(3)12-23-25(21,22)17-10-6-14(2)7-11-17/h4-11,15,18H,12H2,1-3H3/t15-/m0/s1
• InChI Key： LBEJPVPWUVWGHM-HNNXBMFYSA-N
• SMILES： C1(S(N[C@@H](C)COS(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide

4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No 88129-44-6, commonly referred to as 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both sulfonamide and sulfonyl ether functionalities, making it a subject of interest for researchers exploring novel drug design and chemical synthesis methodologies.

Recent studies have highlighted the potential of 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide in the development of bioactive molecules. Its unique stereochemistry, particularly the (1S) configuration at the chiral center, plays a crucial role in determining its pharmacokinetic properties. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to elucidate the compound's interaction with biological targets. These studies have provided valuable insights into its potential applications in therapeutic areas such as oncology and inflammation.

The synthesis of 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide involves a multi-step process that showcases the ingenuity of modern organic chemistry. Key steps include the formation of the sulfonyl ether moiety through nucleophilic substitution reactions and the subsequent coupling with the sulfonamide group. The stereochemical control achieved during these steps is critical to obtaining the desired enantiomeric excess, which is essential for its biological activity.

From a pharmacological perspective, 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide has demonstrated promising results in preclinical models. Studies conducted in vitro have revealed its ability to modulate key signaling pathways involved in cellular proliferation and apoptosis. Furthermore, in vivo experiments have shown that the compound exhibits favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity in animal models.

The structural complexity of 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide also makes it an attractive candidate for further structural modifications. Researchers are currently exploring analogs with altered substituents to optimize its therapeutic potential. For instance, modifications to the methyl groups or the sulfonyl ether moiety are being investigated to enhance its selectivity for specific biological targets.

In conclusion, 4-Methyl-N-(1S)-1-methyl-2-(4-methylphenyl)sulfonyloxyethylbenzenesulfonamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising preclinical data, positions it as a potential lead compound for future therapeutic interventions. As research continues to unfold, this compound will undoubtedly contribute to our understanding of complex chemical systems and their applications in medicine.